Cas no 951626-75-8 (2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid)
2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- CS-0325648
- 2-(2-(4-fluorophenyl)thiazol-5-yl)acetic acid
- starbld0041574
- DTXSID101275100
- STK642264
- 951626-75-8
- 2-(4-Fluorophenyl)-5-thiazoleacetic acid
- BBL031579
- 2-[2-(4-fluorophenyl)-1,3-thiazol-5-yl]acetic acid
- MCULE-7289595171
- AKOS005573904
- [2-(4-fluorophenyl)-1,3-thiazol-5-yl]acetic acid
- VS-10605
- 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid
-
- Inchi: 1S/C11H8FNO2S/c12-8-3-1-7(2-4-8)11-13-6-9(16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15)
- InChI Key: LPYNKSFOSHIPBF-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC(=CC=2)F)=NC=C1CC(=O)O
Computed Properties
- Exact Mass: 237.02597783g/mol
- Monoisotopic Mass: 237.02597783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.4Ų
2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1396318-500mg |
2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid |
951626-75-8 | 98% | 500mg |
¥7781.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1396318-1g |
2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid |
951626-75-8 | 98% | 1g |
¥11495.00 | 2024-04-24 |
2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid
Introduction to 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid (CAS No. 951626-75-8) and Its Emerging Applications in Chemical Biology
2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid, identified by the chemical identifier CAS No. 951626-75-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. The compound features a thiazole core substituted with a 4-fluorophenyl group and an acetic acid moiety, which together contribute to its distinctive chemical and pharmacological profile. This introduction explores the compound's structural characteristics, its relevance in contemporary research, and its promising applications in drug discovery and molecular biology.
The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules such as antifungals, antibiotics, and anti-inflammatory agents. The presence of a 4-fluorophenyl group introduces fluorine, an element that is frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall bioavailability. The acetic acid side chain further extends the compound's potential for interaction with biological targets, making it a versatile scaffold for further derivatization and optimization.
In recent years, the study of fluorinated thiazole derivatives has seen considerable growth, driven by their demonstrated efficacy in modulating various biological pathways. For instance, research has highlighted the role of thiazole-based compounds in inhibiting enzymes such as carbonic anhydrase and proteases, which are implicated in diseases ranging from cancer to neurological disorders. The fluorine substituent at the para position of the phenyl ring in 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid is particularly noteworthy, as it has been shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.
One of the most compelling aspects of 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid is its potential as a lead compound for drug discovery. Computational studies have suggested that this molecule may exhibit inhibitory activity against targets such as kinases and transcription factors, which are key players in signal transduction pathways associated with inflammation and cancer. Additionally, its structural motif aligns with known scaffolds of small-molecule drugs used in treating metabolic diseases, including diabetes and obesity. The acetic acid moiety provides a hydrogen bond acceptor site, which could be exploited to improve binding interactions with protein targets.
The synthesis of 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid involves multi-step organic reactions that showcase the intersection of heterocyclic chemistry and synthetic methodology. Key steps typically include thiazole ring formation via cyclization reactions followed by functional group transformations such as halogenation and Suzuki-Miyaura cross-coupling to introduce the 4-fluorophenyl group. Advances in synthetic techniques have enabled higher yields and purities of this compound, facilitating its use in downstream applications like high-throughput screening (HTS) assays.
In academic research circles, 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid has been employed as an intermediate in the development of novel therapeutic agents. For example, researchers have investigated its derivatives as potential chemosensitizers for cancer therapy by combining its thiazole core with other bioactive molecules that can modulate apoptosis or DNA repair mechanisms. The fluorine atom's electronic properties have also been leveraged to design probes for imaging applications in preclinical studies.
The pharmaceutical industry has taken note of the promising attributes of this compound. Several companies have patented derivatives of 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid, indicating its potential commercial value. These patents often highlight modifications aimed at improving pharmacokinetic profiles or targeting specific disease indications more effectively. The growing interest reflects a broader trend toward rational drug design, where computational modeling plays a pivotal role in predicting biological activity before experimental validation.
From a regulatory perspective, ensuring the safety and efficacy of compounds like 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid requires rigorous testing under Good Manufacturing Practices (GMP). Preclinical studies are essential to evaluate toxicity profiles and pharmacokinetic parameters before human trials can commence. The compound's unique structure presents both opportunities and challenges; while its heterocyclic core offers biological relevance, it also necessitates careful consideration during formulation development to ensure stability and bioavailability.
The integration of machine learning models into drug discovery workflows has further accelerated the exploration of fluorinated thiazole derivatives like 2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid. These models can predict binding affinities and ADME (Absorption, Distribution, Metabolism, Excretion) properties with remarkable accuracy, allowing researchers to prioritize candidates for experimental validation more efficiently. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computational scientists in modern pharmaceutical research.
Future directions for research on this compound may include exploring its role in modulating immune responses or as a component of combination therapies targeting multiple disease pathways simultaneously. The acetic acid side chain provides a handle for further chemical modifications that could enhance target specificity or reduce side effects associated with early-stage drug candidates.
951626-75-8 (2-(2-(4-Fluorophenyl)thiazol-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)